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Extensive research has not yielded any evidence of a compound named "Fischerin" being

used as a standard reference material in scientific research. The initial investigation into

"Fischerin" as a reference standard found no dedicated materials available from major

suppliers or mentioned in established experimental protocols.

However, the search did identify a toxic metabolite named fischerin. This compound was

isolated from the ascomycete Neosartorya fischeri var. fischeri. Studies have shown that

fischerin is toxic to mice, causing lethal peritonitis.[1] Its chemical structure has been

characterized as containing a 1,4-dihydroxy-3,5-disubstituted-2(1H)-pyridone moiety.[1] It is

crucial for researchers to note that this substance is a toxin and not a standardized material for

experimental calibration or control.

It is important to distinguish this toxic metabolite from other scientific terms that bear the name

"Fischer," which are unrelated to a specific chemical reference standard. These include:

Fisher Scientific: A major supplier of scientific equipment and certified reference materials.[2]

[3][4][5][6]

Fischer Indole Synthesis: A chemical reaction used to synthesize indoles.[7]

Fischer-Speier Esterification: A method for forming esters from carboxylic acids and alcohols.

[8]

The Fischer Laboratory: A research group focused on Notch signaling.[9]
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Fischer's Protocol: A mutual exclusion algorithm in computer science.[10]

Fisher's Exact Test: A statistical significance test.

Due to the absence of "Fischerin" as a standard reference material, no application notes,

experimental protocols, or quantitative data tables can be provided. Researchers seeking

reference materials should consult catalogs from reputable suppliers for certified standards

relevant to their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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